Cas no 1706442-70-7 (tert-butyl N-methyl-N-(2-methylpiperidin-3-yl)carbamate)

• Product Name: tert-butyl N-methyl-N-(2-methylpiperidin-3-yl)carbamate
• CAS No: 1706442-70-7
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• CID: 5102749
• PubChem ID: 102568220
• Update Time: 2026-03-03

tert-butyl N-methyl-N-(2-methylpiperidin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• Methyl-(2-methyl-piperidin-3-yl)-carbamic acid tert-butyl ester
• Carbamic acid, N-methyl-N-(2-methyl-3-piperidinyl)-, 1,1-dimethylethyl ester
• tert-butyl N-methyl-N-(2-methylpiperidin-3-yl)carbamate
• F86095
• 1706442-70-7
• CS-0448022
• tert-Butyl methyl(2-methylpiperidin-3-yl)carbamate
• 3-(Boc-(methyl)amino)-2-methylpiperidine
• PS-18089

• Inchi： 1S/C12H24N2O2/c1-9-10(7-6-8-13-9)14(5)11(15)16-12(2,3)4/h9-10,13H,6-8H2,1-5H3
• InChI Key： NWFQIKRLZPHXDX-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)N(C)C1CCCNC1C

Computed Properties

• Exact Mass: 228.183778013g/mol
• Monoisotopic Mass: 228.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 41.6Ų

Additional information on tert-butyl N-methyl-N-(2-methylpiperidin-3-yl)carbamate

Introduction to tert-butyl N-methyl-N-(2-methylpiperidin-3-yl)carbamate (CAS No. 1706442-70-7)

tert-butyl N-methyl-N-(2-methylpiperidin-3-yl)carbamate, identified by its Chemical Abstracts Service (CAS) number 1706442-70-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development, agrochemicals, and material science. The unique structural features of tert-butyl N-methyl-N-(2-methylpiperidin-3-yl)carbamate, particularly its tertiary butyl group and the presence of a methylpiperidine moiety, contribute to its distinctive chemical properties and potential biological activities.

The synthesis of tert-butyl N-methyl-N-(2-methylpiperidin-3-yl)carbamate involves a series of well-defined chemical reactions that highlight the importance of precision and control in organic synthesis. The tertiary butyl group, a key structural component, enhances the stability and reactivity of the molecule, making it a valuable intermediate in the preparation of more complex derivatives. The methylpiperidine ring, on the other hand, introduces a certain level of conformational flexibility, which can be exploited to modulate the biological activity of the compound.

In recent years, there has been a growing interest in exploring the pharmacological potential of carbamate-based compounds. tert-butyl N-methyl-N-(2-methylpiperidin-3-yl)carbamate has been studied for its potential role in various therapeutic areas, including central nervous system (CNS) disorders, pain management, and anti-inflammatory applications. The compound's ability to interact with specific biological targets has made it a subject of interest for researchers seeking novel pharmacophores.

One of the most compelling aspects of tert-butyl N-methyl-N-(2-methylpiperidin-3-yl)carbamate is its structural diversity, which allows for extensive modifications to optimize its pharmacokinetic and pharmacodynamic properties. Researchers have been particularly interested in exploring derivatives that enhance bioavailability and reduce side effects. The incorporation of functional groups such as hydroxyl or amine moieties can lead to compounds with improved solubility and metabolic stability.

The latest advancements in computational chemistry have also played a crucial role in understanding the behavior of tert-butyl N-methyl-N-(2-methylpiperidin-3-yl)carbamate at both molecular and cellular levels. Molecular dynamics simulations and quantum mechanical calculations have provided insights into how this compound interacts with biological targets, such as enzymes and receptors. These studies have not only helped in rationalizing its biological activity but also in predicting potential drug-like properties.

In addition to its pharmaceutical applications, tert-butyl N-methyl-N-(2-methylpiperidin-3-yl)carbamate has shown promise in material science. Its unique chemical structure makes it a suitable candidate for developing novel polymers and coatings with enhanced durability and functionality. The compound's ability to form stable complexes with other materials has opened up new avenues for creating advanced materials with tailored properties.

The synthesis and characterization of tert-butyl N-methyl-N-(2-methylpiperidin-3-yl)carbamate have also benefited from advancements in green chemistry principles. Researchers are increasingly focusing on developing sustainable synthetic routes that minimize waste and reduce environmental impact. The use of catalytic methods and solvent-free reactions has significantly improved the efficiency and sustainability of producing this compound.

Future research on tert-butyl N-methyl-N-(2-methylpiperidin-3-yl)carbamate is likely to focus on expanding its therapeutic applications through structure-activity relationship (SAR) studies. By systematically modifying its structure, researchers aim to identify derivatives with enhanced potency, selectivity, and reduced toxicity. Additionally, exploring new synthetic methodologies will continue to be a priority to ensure scalable and cost-effective production.

The interdisciplinary nature of research on tert-butyl N-methyl-N-(2-methylpiperidin-3-yl)carbamate underscores the importance of collaboration between chemists, biologists, pharmacologists, and materials scientists. Such collaborations are essential for translating fundamental research into tangible applications that benefit society. As our understanding of this compound grows, so does the potential for discovering new uses that could impact multiple industries.